Cas no 20407-84-5 (Trans-2-Dodecenal)

• Product Name: Trans-2-Dodecenal
• CAS No: 20407-84-5
• Molecular Formula: C₁₂H₂₂O
• Molecular Weight: 182.30200
• MDL: MFCD00014674
• CID: 263425
• PubChem ID: 87568517

Trans-2-Dodecenal Properties

Names and Identifiers

• 2-Dodecenal, (2E)-
• TRANS-2-DODECENAL
• 2-DODECEN-1-AL
• 2-DODECENAL
• 2-TRANS-DODECENAL
• 3-NONYLACROLEIN
• DODEC-2-ENAL
• Einecs 243-797-2
• FEMA 2402
• T2 DODECENAL
• trans-2-dodecen-1-al

• MDL： MFCD00014674
• InChIKey： SSNZFFBDIMUILS-ZHACJKMWSA-N
• Inchi： InChI=1S/C12H22O/c1-2-3-4-5-6-7-8-9-10-11-12-13/h10-12H,2-9H2,1H3/b11-10+
• SMILES： CCCCCCCCC/C=C/C=O

Computed Properties

• Exact Mass: 182.16700
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 9
• Monoisotopic Mass: 182.167
• Heavy Atom Count: 13
• Complexity: 127
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Surface Charge: 0
• Topological Polar Surface Area: 17.1

Experimental Properties

• LogP: 3.88220
• PSA: 17.07000
• Refractive Index: n20/D 1.457(lit.)
• Boiling Point: 132°C/12mmHg(lit.)
• Melting Point: 2°C (estimate)
• Flash Point: >230 °F
• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 0.849 g/mL at 25 °C(lit.)

Trans-2-Dodecenal Security Information

• Symbol:
• RTECS：JR5150000
• WGK Germany：2
• Safety Instruction： S26; S36/37/39; S45
• Risk Phrases：R34
• Dangerous goods sign：
• Hazardous Material transportation number：UN 1760 8/PG 3
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 34
• FLUKA BRAND F CODES：10-23

Trans-2-Dodecenal Customs Data

• HS CODE：2912190090
• Customs Data：

  China Customs Code:

  2912190090

  Overview:

  HS: 2912190090. Other acyclic aldehydes(No other oxygen-containing groups). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Appearance of tetraformaldehyde

  Summary:

  2912190090 acyclic aldehydes without other oxygen function.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Related Categories

• Other Chemical Reagents